Cas no 91903-55-8 (2,3-dimethoxynaphthalene-1-carboxylic acid)

• Product Name: 2,3-dimethoxynaphthalene-1-carboxylic acid
• CAS No: 91903-55-8
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 2140006
• PubChem ID: 22452635
• Update Time: 2025-10-29

2,3-dimethoxynaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-1-naphthoic acid
• dimethoxy-1-napthoic acid
• ZRDWGUKPAHRELS-UHFFFAOYSA-N
• 2,3-dimethoxy-1-naphthalenecarboxylic acid
• 2,3-dimethoxynaphthalene-1-carboxylic acid

• Inchi： 1S/C13H12O4/c1-16-10-7-8-5-3-4-6-9(8)11(13(14)15)12(10)17-2/h3-7H,1-2H3,(H,14,15)
• InChI Key： ZRDWGUKPAHRELS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C2C=CC=CC2=C1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Topological Polar Surface Area: 55.8

Additional information on 2,3-dimethoxynaphthalene-1-carboxylic acid

Introduction to 2,3-dimethoxynaphthalene-1-carboxylic acid (CAS No. 91903-55-8)

2,3-dimethoxynaphthalene-1-carboxylic acid, identified by the Chemical Abstracts Service registry number 91903-55-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This naphthalene derivative features two methoxy substituents at the 2 and 3 positions, coupled with a carboxylic acid functional group at the 1 position, making it a versatile intermediate in synthetic chemistry. Its unique structural framework has garnered attention for its potential applications in drug development, material science, and fine chemical synthesis.

The compound belongs to the class of aromatic carboxylic acids, which are widely recognized for their role as building blocks in the synthesis of more complex molecules. The presence of methoxy groups enhances its reactivity, allowing for further functionalization through various chemical transformations. These include esterification, amidation, and reduction reactions, which can be tailored to produce derivatives with specific biological or material properties.

In recent years, 2,3-dimethoxynaphthalene-1-carboxylic acid has been explored for its utility in pharmaceutical applications. Its structural motif is reminiscent of natural products and bioactive molecules, prompting researchers to investigate its pharmacological potential. Studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them candidates for therapeutic intervention. For instance, modifications at the carboxylic acid moiety can lead to the development of novel nonsteroidal anti-inflammatory agents or protease inhibitors.

The synthesis of 2,3-dimethoxynaphthalene-1-carboxylic acid typically involves multi-step organic reactions starting from commercially available naphthalene derivatives. One common approach involves methoxylation followed by carboxylation at the 1-position. Advanced catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have also been employed to achieve higher yields and selectivity. These synthetic strategies highlight the compound's importance as a synthetic intermediate in industrial and academic settings.

From a material science perspective, 2,3-dimethoxynaphthalene-1-carboxylic acid and its derivatives have been investigated for their incorporation into advanced materials. The aromatic ring system contributes to enhanced thermal stability and mechanical strength when incorporated into polymers or coatings. Additionally, its solubility characteristics make it suitable for solution-based processing techniques such as spin-coating or inkjet printing. These properties are particularly relevant in the development of organic electronics and optoelectronic devices.

The compound's role in medicinal chemistry extends beyond simple intermediates. Researchers have leveraged its scaffold to design molecules with targeted biological activity. For example, structural analogs have been synthesized to modulate neurotransmitter receptors or ion channels. Such efforts are part of broader initiatives to discover new therapeutic agents with improved efficacy and reduced side effects. The versatility of 2,3-dimethoxynaphthalene-1-carboxylic acid as a starting material underscores its value in drug discovery pipelines.

Recent advancements in computational chemistry have further accelerated the exploration of 2,3-dimethoxynaphthalene-1-carboxylic acid's potential applications. Molecular modeling techniques allow researchers to predict the behavior of this compound and its derivatives under various conditions. This predictive power is particularly useful in virtual screening campaigns aimed at identifying lead compounds for further optimization. Such computational approaches complement traditional experimental methodologies by providing rapid insights into molecular interactions and reactivity patterns.

The environmental impact of synthesizing and utilizing 2,3-dimethoxynaphthalene-1-carboxylic acid is also a consideration in modern research practices. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes that employ recyclable catalysts or operate under mild conditions are being prioritized. These sustainable practices align with global initiatives to promote environmentally responsible chemical manufacturing.

In conclusion,2,3-dimethoxynaphthalene-1-carboxylic acid (CAS No. 91903-55-8) represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a powerful tool in pharmaceutical synthesis, material design, and organic chemistry research. As methodologies for its production and utilization continue to evolve，this compound will likely remain at the forefront of scientific innovation，driving advancements that benefit society.